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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of 3,5-Dimethylhexanal. It is intended to serve as a comprehensive resource for laboratory
professionals engaged in organic synthesis, fragrance development, and pharmaceutical
research.

Overview and Properties

3,5-Dimethylhexanal is a branched-chain aldehyde that serves as a versatile intermediate in
organic synthesis.[1][2] Its utility lies in the reactivity of the aldehyde functional group, which
can patrticipate in a variety of carbon-carbon bond-forming reactions.

1.1. Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,5-Dimethylhexanal is presented
in the table below. This data is essential for planning reactions and ensuring safe handling.
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Property Value Reference(s)
Molecular Formula C8H160 [B1415161 71181
Molecular Weight 128.21 g/mol 311415191
CAS Number 19796-88-4 [3][5]16]
Appearance Colorless liquid (presumed)
N ) 93-94 °C @ 80 Torr; 156.7 °C
Boiling Point [4][10][11]
@ 760 mmHg
Density 0.808 g/cm?3 [11]
Flash Point 48 °C [11]
. Soluble in organic solvents;
Solubility o S [12]
limited solubility in water.
Refractive Index 1.408 [11]

1.2. Spectral Data

While experimental spectral data for 3,5-Dimethylhexanal is not readily available in the
searched literature, the following are expected characteristic signals based on the analysis of
similar aldehydes and general spectroscopic principles:

e 1H NMR: A characteristic peak for the aldehydic proton is expected around 9.6-9.8 ppm.
Other signals will correspond to the various methyl and methylene groups in the aliphatic
chain.

e 13C NMR: The carbonyl carbon of the aldehyde will appear significantly downfield, typically in
the range of 200-205 ppm.

o Infrared (IR) Spectroscopy: A strong C=0 stretching vibration is expected around 1720-1740
cm~1,[13][14] The C-H stretch of the aldehyde group typically appears as two weak bands
between 2700-2900 cm~1.[14]

e Mass Spectrometry: The molecular ion peak (M+) would be at m/z = 128. Common
fragmentation patterns for aldehydes include the loss of a hydrogen atom (M-1), an alkyl
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radical, or cleavage at the alpha-carbon.[15]
Safety, Handling, and Storage Protocols
2.1. Hazard Identification and GHS Classification

3,5-Dimethylhexanal is classified as a hazardous substance. Adherence to safety protocols is
mandatory.

e GHS Pictograms:
o Flame: Flammable liquid
o Exclamation Mark: Skin Irritant, Eye Irritant, May cause respiratory irritation

e Hazard Statements:

[e]

H226: Flammable liquid and vapor.[9][16]

o

H315: Causes skin irritation.[9][16]

o

H319: Causes serious eye irritation.[9]

[¢]

H335: May cause respiratory irritation.[9]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Dimethylhexanal.

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities
or in case of potential splashing, a chemical-resistant apron is recommended.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If a fume hood is not available or if aerosolization is possible, a respirator with an
organic vapor cartridge is necessary.
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2.3. Safe Handling Protocol

The following workflow outlines the essential steps for the safe handling of 3,5-
Dimethylhexanal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,5-Dimethylhexanal.

2.4. Storage

Proper storage is crucial to maintain the stability of 3,5-Dimethylhexanal and to prevent
accidents.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[17][18]

Keep away from heat, sparks, open flames, and other ignition sources.[10][17][18]

Store separately from oxidizing agents and strong bases.

The storage area should be equipped with appropriate fire suppression systems.

Experimental Protocols and Application Notes

3,5-Dimethylhexanal is a valuable building block in organic synthesis, particularly for the
construction of larger, more complex molecules.[1][2] Its aldehyde functionality makes it a
suitable substrate for reactions such as the Wittig olefination, which is widely used in the
synthesis of natural products, including insect pheromones.[19][20][21]

3.1. Application Note: Synthesis of Alkenes via Wittig Reaction

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body-img
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0133_EU_6N.pdf
https://www.rbnainfo.com/MSDS/US/Air%20Wick%20Scented%20Oil%20Snuggle%20Blue%20Iris%20EN%20GHS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255726?userType=undefined
https://www.tcichemicals.com/BE/en/sds/H0133_EU_6N.pdf
https://www.rbnainfo.com/MSDS/US/Air%20Wick%20Scented%20Oil%20Snuggle%20Blue%20Iris%20EN%20GHS.pdf
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dimethylhexanal
https://www.researchgate.net/figure/Selected-1-H-NMR-chemical-shifts-for-Compound-3-in-DMSO-d-6-CDCl-3-and-CD-3-OD-solvents_tbl1_346443995
https://pmc.ncbi.nlm.nih.gov/articles/PMC3789658/
https://pheromones.alfa-chemistry.com/synthesis.html
https://www.semanticscholar.org/paper/Synthesis-of-Pheromones%3A-Highlights-from-2002-2004-Zarbin-Villar/6abbc84dfaff991bcd22903c98f823c3c4bb5c77
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The Wittig reaction is a powerful method for converting aldehydes and ketones into alkenes.
[22][23] This reaction involves the use of a phosphorus ylide, also known as a Wittig reagent.
The reaction is highly versatile and allows for the formation of a carbon-carbon double bond at
a specific location within a molecule.

3.2. Detailed Experimental Protocol: Wittig Olefination of 3,5-Dimethylhexanal

This protocol provides a general procedure for the Wittig olefination of 3,5-Dimethylhexanal to
form a generic alkene. The specific Wittig reagent used will determine the final product.

Materials:
e 3,5-Dimethylhexanal

o Appropriate phosphonium salt (e.g., methyltriphenylphosphonium bromide for the synthesis
of 4,6-dimethyl-1-heptene)

e Strong base (e.g., n-butyllithium, sodium hydride)

e Anhydrous solvent (e.g., tetrahydrofuran (THF), diethyl ether)

e Anhydrous sodium sulfate

e Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
Procedure:

o Preparation of the Wittig Reagent (Ylide):

o In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under
an inert atmosphere (e.g., nitrogen or argon), suspend the chosen phosphonium salt in
anhydrous THF.

o Cool the suspension to 0 °C in an ice bath.

o Slowly add a solution of a strong base (e.g., n-butyllithium in hexanes) dropwise to the
suspension with vigorous stirring. The formation of the ylide is often indicated by a color
change (typically to a deep red or orange).
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o Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional hour.

o Wittig Reaction:
o Cool the ylide solution back down to 0 °C.

o In a separate, dry flask, dissolve 3,5-Dimethylhexanal in a minimal amount of anhydrous
THF.

o Add the solution of 3,5-Dimethylhexanal dropwise to the stirred ylide solution at 0 °C.

o After the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature. Stir for 2-4 hours, or until TLC analysis indicates the consumption of
the starting aldehyde.

o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate
(3 x50 mL).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate).

3.3. Logical Workflow for the Wittig Reaction

The following diagram illustrates the key stages of the Wittig reaction protocol.
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Caption: Key stages of the Wittig reaction with 3,5-Dimethylhexanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3,5-
Dimethylhexanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b03457 1#protocols-for-handling-and-storing-3-5-
dimethylhexanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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